Cas no 67463-44-9 ((2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 67463-44-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 500938
• PubChem ID: 9860390
• Update Time: 2025-05-20

(2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-hydroxy-1-methyl-, (4S)-
• (2S,4S)-4-Hydroxy-1-methylpyrrolidine-2-carboxylic acid
• N-Me-cis-Hyp-OH
• N-Me-Hyp-OH HCl
• N-METHYL-L-CIS-4-HYDROXYPROLINE HYDROCHLORIDE
• N-Methyl-L-trans-4-hydroxyproline hydrochloride
• (4S)-4-Hydroxy-1-methyl-L-proline
• 1-Methyl-cis-4-hydroxy-L-proline
• 4-Hydroxy-1-methyl-prolin
• 4-hydroxy-1-methylproline
• 4-hydroxy-1-methyl-proline
• 4-hydroxy-N-methylproline
• AG-G-55060
• CTK2F2384
• N-Methyl-cis-4-hydroxy-L-proline
• N-Methyl-L-allohydroxyproline
• N-methyl-trans-4-hydroxy-L-proline
• SureCN689733
• DTXSID20432006
• N-Methyl-cis-4-hydroxy-L-proline, >=98.0% (TLC)
• CS-0258296
• 67463-44-9
• SCHEMBL689733
• AKOS006276573
• L-Proline,4-hydroxy-1-methyl-,(4S)-
• EN300-6969711
• N-Me-L-Hyp-OH⋅HCl
• FD21788
• NSC40250
• l-[-]-4-Hydroxy-1-methylproline
• 4-Hydroxy-1-methyl-pyrrolidine-2-carboxylic acid
• NSC-40250
• SY279078
• FT-0698801
• SCHEMBL1303907
• AKOS022634183
• MFCD01632078
• AKOS000280645
• 4-hydroxy-1-methyl pyrrolidine-2-carboxylic acid
• MEGxp0_001961
• N-ME-CIS-HYDROXYPROLINE
• 6IW
• (2S,4S)-1-methyl-4-oxidanyl-pyrrolidine-2-carboxylic acid
• (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid

• MDL： N185948
• Inchi： 1S/C6H11NO3/c1-7-3-4(8)2-5(7)6(9)10/h4-5,8H,2-3H2,1H3,(H,9,10)/t4-,5-/m0/s1
• InChI Key： FMIPNAUMSPFTHK-WHFBIAKZSA-N
• SMILES： O[C@@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 316.2±42.0 °C at 760 mmHg
• Flash Point: 145.0±27.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives

Additional information on (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid (CAS No. 67463-44-9)

(2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid (CAS No. 67463-44-9) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and biochemical research. This compound, characterized by its hydroxyl and carboxylic acid functional groups, is a key intermediate in the synthesis of various bioactive molecules. Its unique stereochemistry at the 2S and 4S positions makes it particularly valuable for enantioselective synthesis, a growing area of interest in drug development.

The compound's molecular structure, featuring a hydroxyl group at the 4-position and a carboxylic acid at the 2-position, contributes to its versatility in organic synthesis. Researchers often utilize (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid as a building block for peptidomimetics and protease inhibitors, which are critical in targeting diseases like cancer and viral infections. Its role in modulating enzyme activity has also sparked interest in the context of metabolic disorders and neurodegenerative diseases, aligning with current trends in precision medicine.

In recent years, the demand for chiral intermediates like CAS No. 67463-44-9 has surged due to advancements in asymmetric catalysis and green chemistry. The compound's compatibility with environmentally friendly synthetic methods, such as biocatalysis and flow chemistry, positions it as a sustainable choice for industrial applications. This aligns with the global push toward eco-friendly pharmaceuticals, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and stereochemical integrity of (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid. These methods ensure compliance with stringent regulatory standards, a recurring concern among quality control specialists. Additionally, the compound's stability under various pH conditions makes it suitable for formulation studies, another hot topic in drug delivery research.

The pharmacological potential of 67463-44-9 extends to its use in prodrug design, where its hydroxyl and carboxyl groups can be modified to enhance bioavailability. This application resonates with the increasing focus on oral drug delivery and patient compliance, frequently discussed in pharmaceutical forums. Furthermore, its role in structure-activity relationship (SAR) studies highlights its importance in rational drug design, a field gaining traction due to computational advancements like AI-driven molecular modeling.

From a commercial perspective, (2S,4S)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid is available in high purity grades to meet research and industrial needs. Suppliers often emphasize its batch-to-batch consistency and scalability, addressing common queries from procurement teams. The compound's shelf life and storage conditions (typically under inert atmospheres) are also critical considerations for long-term projects, reflecting practical concerns in laboratory management.

In summary, CAS No. 67463-44-9 represents a multifaceted tool for modern chemistry and drug discovery. Its applications span from enantioselective synthesis to bioconjugation, making it a staple in both academic and industrial settings. As the scientific community continues to explore chiral auxiliaries and sustainable synthesis, this compound is poised to remain at the forefront of innovation, answering the call for safer and more efficient chemical solutions.